Hydroxylamine
Overview
Description
Hydroxylamine, also known as hydroxyammonia, is an inorganic compound with the chemical formula NH2OH . It is a white hygroscopic crystal and is almost always provided and used as an aqueous solution . It is widely used in the synthesis of nitrogen-containing compounds in the chemical, agrochemical, and pharmaceutical fields .
Molecular Structure Analysis
The molecular structure of Hydroxylamine is trigonal pyramidal at Nitrogen (N) and bent at Oxygen (O) . The chemical formula is NH2OH and the molar mass is 33.030 g·mol−1 .Chemical Reactions Analysis
Hydroxylamine reacts with acids to give hydroxylammonium salts . Reaction with copper (II) oxide gives nitrous oxide .Physical And Chemical Properties Analysis
Hydroxylamine is a white crystalline solid, hygroscopic, and unstable when pure . It is very soluble in water and alcohol . It has a density of 1.21 g cm−3 (at 20 °C), a melting point of 33 °C, and a boiling point of 58 °C .Scientific Research Applications
Food Industry and Environmental Detection : Hydroxylamine, used as a fluorescent label in coumarin hydroxylamine, is significant in the quantitative analysis of furfural compounds, which are flavor substances in the food industry. This method offers high selectivity and a wide linear range for detecting substances in milk powder (Lin et al., 2020).
Quantitative Analysis : Hydroxylamine's quantitative determination is reviewed across 66 studies, focusing on volumetric, electrochemical, and spectrophotometric methods. This highlights its critical role in various analytical approaches (Kolasa & Wardencki, 1974).
Neuroscience : Hydroxylamine's effect on learning and memory has been studied, showing that it can cause a learning deficit in mice when applied after learning sessions, indicating its potential impact on cognitive processes (Reinisˇ, 1970).
Biological and Medical Research : It has been shown to inactivate or inhibit enzymes and viruses in vitro, though its carcinogenic capabilities are not confirmed. Notably, hydroxylamine demonstrates carcinostatic activity against some tumors in animals and is a known skin irritant (Gross, 1985).
Pharmacology and Toxicology : In rat pancreatic islets, hydroxylamine inhibits insulin release and activates ATP-sensitive K+ channels, indicating its significant role in ionic and secretory events relevant to diabetes research (Antoine et al., 1996).
Neurotransmitter Release : Hydroxylamine stimulates the release of neurotransmitters like norepinephrine and acetylcholine from rat hippocampal slices, suggesting its potential role in neurochemical processes (Lonart, Wang & Johnson, 1992).
Pharmaceuticals and Wastewater Analysis : Its role in the pharmaceutical industry is notable, particularly in the sensitive detection of low levels of hydroxylamine in waste streams, essential due to its harmful impact on microorganisms (Fernando, Egwu & Hussain, 2002).
Nitrogen Cycle : Hydroxylamine's role in the nitrogen cycle is studied, emphasizing its importance as a reactive and toxic compound used by microorganisms in nitrogen conversions (Jofra, 2021).
Analytical Chemistry : Its derivatives are employed as analytical reagents, particularly N-benzoyl-N-phenylhydroxylamine, which reacts with various metal ions, demonstrating its versatility in chemical analysis (Shendrikar, 1969).
Microbiology : In microbiological studies, the hydroxylamine test aids in differentiating Mycobacterium kansasii from other strains, showcasing its application in bacterial differentiation (Gruft & Osterhout, 1970).
Neuropharmacology : Hydroxylamine influences adenosine A1 receptor-mediated actions in rat hippocampus, acting presynaptically to counter inhibition of synaptic transmission (Fowler, Gervitz & Partridge, 1999).
Safety And Hazards
Future Directions
Recent advancements in the electroanalysis directed toward the sensing of hydroxylamine have been made . A viable approach for efficient hydroxylamine synthesis from simpler feedstock at milder conditions has been developed, contributing to the sustainability transformation of the chemical industry .
properties
IUPAC Name |
hydroxylamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H3NO/c1-2/h2H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVXURJPOCDRRFD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3NO, Array, NH2OH | |
Record name | HYDROXYLAMINE | |
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Record name | HYDROXYLAMINE | |
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Record name | hydroxylamine | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Hydroxylamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID7041043 | |
Record name | Hydroxylamine | |
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Molecular Weight |
33.030 g/mol | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Physical Description |
Hydroxylamine is an odorless white crystalline solid. Sinks and mixes with water. (USCG, 1999), Liquid, Highly hygroscopic white solid; Unstable; Quickly decomposed at room temperature (especially by atmospheric moisture and carbon dioxide); mp = 33 deg C; [Merck Index], Solid, VERY HYGROSCOPIC WHITE NEEDLES OR FLAKES. | |
Record name | HYDROXYLAMINE | |
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Record name | HYDROXYLAMINE | |
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Boiling Point |
133.7 °F 22 mm 158 °F 60 mm (USCG, 1999), 70 °C at 60 mm Hg | |
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Flash Point |
265 °F (USCG, 1999), [ICSC] 265 °F, explodes at 129 °C | |
Record name | HYDROXYLAMINE | |
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Solubility |
Very sol in water, liq ammonia, methanol; sparingly sol in ether, benzene, carbon disulfide, chloroform, Soluble in alcohol, acids, and cold water, Solubility in water at 20 °C: freely soluble | |
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Density |
1.227 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.227, 1.2 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00 | |
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Vapor Density |
Relative vapor density (air = 1): 1.1 | |
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Vapor Pressure |
9.75 [mmHg], 53 mm Hg at 32 °C, Vapor pressure, kPa at 47 °C: 1.3 | |
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Product Name |
Hydroxylamine | |
Color/Form |
Colorless cyrstals, Large white flakes or white needles | |
CAS RN |
7803-49-8, 13408-29-2, 7803-49-08 | |
Record name | HYDROXYLAMINE | |
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Melting Point |
91.49 °F (USCG, 1999), 33 °C | |
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Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods I
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Citations
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